Methyl 2-{[2-cyano-4-(trifluoromethyl)phenyl]sulfanyl}benzenecarboxylate

• IUPAC Name: methyl 2-[2-cyano-4-(trifluoromethyl)phenyl]sulfanylbenzoate
• InChI: InChI=1S/C16H10F3NO2S/c1-22-15(21)12-4-2-3-5-14(12)23-13-7-6-11(16(17,18)19)8-10(13)9-20/h2-8H,1H3
• InChI Key: MCHQNFDVMMHWQN-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=CC=C1SC2=C(C=C(C=C2)C(F)(F)F)C#N
• Molecular Formula: C16H10F3NO2S
• Molecular Weight: 337.3 g/mol

Description

“Methyl 2-{[2-cyano-4-(trifluoromethyl)phenyl]sulfanyl}benzenecarboxylate” is a chemical compound with the CAS Number: 477866-75-4. It has a linear formula of C16H10F3NO2S.

Molecular Structure Analysis

The molecular formula of this compound is C16H10F3NO2S. It has an average mass of 337.316 Da and a monoisotopic mass of 337.038422 Da.

Scientific Research Applications

Metal-Organic Frameworks (MOFs)

Construction of Copper Metal–Organic Systems : A study by Dai et al. (2009) focuses on the synthesis of flexible dicarboxylate ligands and their assembly with copper ions to create metal–organic complexes. These complexes exhibit diverse structures, including discrete molecular chairs and one-dimensional coordination polymers, showcasing the potential of similar compounds in constructing MOFs with specific properties (Dai et al., 2009).

Photoredox Catalysis

Cascade Annulation for Synthesis of Benzothiophenes : Yan et al. (2018) developed a photoredox-catalyzed cascade annulation process involving compounds structurally related to Methyl 2-{[2-cyano-4-(trifluoromethyl)phenyl]sulfanyl}benzenecarboxylate for the synthesis of benzothiophenes and benzoselenophenes. This highlights the application in synthesizing heterocyclic compounds through photoredox catalysis (Yan et al., 2018).

Organic Synthesis

Thermal Rearrangement in Organic Synthesis : The study by Tian et al. (2008) involves thermal rearrangement processes relevant to the synthesis of complex organic molecules, demonstrating the utility of sulfur and selenium-containing compounds in facilitating diverse organic transformations (Tian et al., 2008).

Novel Anti-Helicobacter pylori Agents : Carcanague et al. (2002) explored the synthesis of novel structures derived from benzimidazole sulfanyl compounds, demonstrating the potential of such molecules in developing antibacterial agents, particularly against Helicobacter pylori (Carcanague et al., 2002).

High-Performance Materials

Transparent Aromatic Polyimides : Tapaswi et al. (2015) synthesized transparent polyimides with high refractive indices and small birefringences, indicating the role of sulfur-containing compounds in creating high-performance materials suitable for optical applications (Tapaswi et al., 2015).